2-oxo-N-(2-oxo-1,3-dihydroindol-5-yl)-3,4-dihydro-1H-quinoline-6-sulfonamide

• IUPAC Name: 2-oxo-N-(2-oxo-1,3-dihydroindol-5-yl)-3,4-dihydro-1H-quinoline-6-sulfonamide
• InChI: InChI=1S/C17H15N3O4S/c21-16-6-1-10-8-13(3-5-14(10)18-16)25(23,24)20-12-2-4-15-11(7-12)9-17(22)19-15/h2-5,7-8,20H,1,6,9H2,(H,18,21)(H,19,22)
• InChI Key: DRMWZTMFYJNMLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)S(=O)(=O)NC3=CC4=C(C=C3)NC(=O)C4
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

The compound “2-oxo-N-(2-oxo-1,3-dihydroindol-5-yl)-3,4-dihydro-1H-quinoline-6-sulfonamide” is a complex organic molecule that contains an indole and a quinoline moiety. Indoles are a class of compounds that contain a benzopyrrole structure, and quinolines are aromatic compounds with two fused rings, a benzene ring and a pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves an indole ring (a fused benzene and pyrrole ring) and a dihydroquinoline ring (a type of quinoline). The “2-oxo” groups suggest the presence of carbonyl groups (=O) at the 2-positions of these rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions and types of any substituent groups. Properties such as solubility, melting point, boiling point, and reactivity could be predicted based on the properties of similar known compounds.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Compounds containing indole or quinoline moieties are found in a variety of biologically active molecules, including pharmaceuticals and natural products.